(Z)-2-(methylsulfonyl)-3-[2-(phenylsulfonyl)-1,3-thiazol-5-yl]-2-propenenitrile

• IUPAC Name: (Z)-3-[2-(benzenesulfonyl)-1,3-thiazol-5-yl]-2-methylsulfonylprop-2-enenitrile
• InChI: InChI=1S/C13H10N2O4S3/c1-21(16,17)12(8-14)7-10-9-15-13(20-10)22(18,19)11-5-3-2-4-6-11/h2-7,9H,1H3/b12-7-
• InChI Key: NJQVLZGGPVRKEO-GHXNOFRVSA-N
• Canonical SMILES: CS(=O)(=O)C(=CC1=CN=C(S1)S(=O)(=O)C2=CC=CC=C2)C#N
• Isomeric SMILES: CS(=O)(=O)/C(=C\C1=CN=C(S1)S(=O)(=O)C2=CC=CC=C2)/C#N
• Molecular Formula: C13H10N2O4S3
• Molecular Weight: 354.4 g/mol

Description

(Z)-2-(methylsulfonyl)-3-[2-(phenylsulfonyl)-1,3-thiazol-5-yl]-2-propenenitrile is a chemical compound that has gained significant attention due to its potential applications in scientific research. It is a thiazolyl nitrile derivative that has been synthesized using various methods. The compound has been found to exhibit several biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Antimicrobial Derivatives : A study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety demonstrated potential antimicrobial applications. These compounds, which include thiazole, pyrazole, and chromene derivatives, were synthesized and showed promising results in vitro for both antibacterial and antifungal activities (Darwish et al., 2014).

Anticancer Potential

• Anticancer Activities : Research into thiazolo[3,2-a]pyridines prepared via a multicomponent reaction highlighted the promising anticancer activity across a range of cancer cell lines. This indicates the compound's potential application in developing new anticancer therapies (Altug et al., 2011).

Chemical Synthesis and Reactivity

• Sulfonation and C-sulfonation : A report on the sulfonation and C-sulfonation of similar compounds suggests applications in organic synthesis and chemical modification processes. This type of chemical reactivity is valuable for creating various derivatives with potential biological or material applications (Hirst & Parsons, 2003).

Molecular Chemistry Applications

• Molecular Complexes and Chemistry : A study on the synthesis of highly encapsulating pyrazolylborate ligands and their zinc complexes demonstrates the compound's applicability in molecular chemistry, specifically in creating metal-organic frameworks or complexes for various applications, including catalysis and material science (Ruf & Vahrenkamp, 1996).

Material Science and Optoelectronics

• Electroluminescent Device Properties : Research into Zn(II)‐chelated complexes based on functionalized benzothiazole derivatives for producing white‐light emission highlights potential applications in material science and optoelectronics. These complexes could be used in organic light‐emitting diodes (OLEDs) to improve device efficiency and color purity (Roh et al., 2009).